molecular formula C17H22BrN5 B6458515 6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine CAS No. 2549050-30-6

6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine

Cat. No. B6458515
CAS RN: 2549050-30-6
M. Wt: 376.3 g/mol
InChI Key: FUXKSZUJDLGGFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine (6-BMPP) is a novel synthetic compound that has recently been studied for its potential applications in scientific research. It is a heterocyclic compound with a piperazine ring and two pyridine rings, making it a versatile and useful chemical for a variety of applications. 6-BMPP has been found to have a variety of biochemical and physiological effects, making it a promising compound for research in a variety of fields.

Scientific Research Applications

6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine has been studied for its potential applications in scientific research. It has been found to be a useful compound for studying the effects of piperazine and pyridine rings in combination, and has been used in research on the synthesis of heterocyclic compounds. This compound has also been used as a template for the synthesis of other compounds, and has been studied for its potential applications in drug design and medicinal chemistry.

Advantages and Limitations for Lab Experiments

6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and its structure is easily modified for use in various experiments. It is also non-toxic and has a low potential for abuse, making it a safe and effective compound for use in lab experiments. However, this compound has some limitations for use in lab experiments. Its mechanism of action is not yet fully understood, and its effects on humans are not yet known, making it difficult to use in experiments involving humans.

Future Directions

There are a variety of potential future directions for research on 6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine. Further research could be done on its mechanism of action, its effects on humans, and its potential applications in drug design and medicinal chemistry. It could also be studied for its potential applications in treating neurodegenerative diseases, as well as its potential applications in other fields such as agriculture and food science. Additionally, further research could be done on the synthesis of this compound and its potential use as a template for the synthesis of other compounds.

Synthesis Methods

The synthesis of 6-{4-[(2-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyridazin-3-amine is relatively straightforward, and can be achieved in three steps. The first step involves the synthesis of 2-bromophenylmethylpiperazine (BMPP) from the reaction of 2-bromophenylacetonitrile and piperazine in ethanol. The second step involves the reaction of BMPP with dimethylpyridin-3-amine in the presence of a base to form this compound. The final step involves the purification of this compound by recrystallization.

properties

IUPAC Name

6-[4-[(2-bromophenyl)methyl]piperazin-1-yl]-N,N-dimethylpyridazin-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22BrN5/c1-21(2)16-7-8-17(20-19-16)23-11-9-22(10-12-23)13-14-5-3-4-6-15(14)18/h3-8H,9-13H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUXKSZUJDLGGFR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NN=C(C=C1)N2CCN(CC2)CC3=CC=CC=C3Br
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22BrN5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

376.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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